Cas no 1227511-52-5 (3-fluoro-5-methoxypyridine-2-carboxylic acid)

3-Fluoro-5-methoxypyridine-2-carboxylic acid is a fluorinated pyridine derivative with a carboxylic acid functional group at the 2-position and a methoxy substituent at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural features, which enhance reactivity and binding affinity in target molecules. The fluorine atom at the 3-position contributes to improved metabolic stability and lipophilicity, while the methoxy group can influence electronic properties and solubility. Its carboxylic acid moiety allows for further derivatization, making it a versatile intermediate in synthetic chemistry. The compound is typically used in the development of bioactive molecules, including potential drug candidates and specialty chemicals.

3-fluoro-5-methoxypyridine-2-carboxylic acid structure

1227511-52-5 structure

Product Name:3-fluoro-5-methoxypyridine-2-carboxylic acid

CAS No:1227511-52-5

MF:C₇H₆FNO₃

MW:171.125845432281

MDL:MFCD16611229

CID:2123132

PubChem ID:68111318

Update Time:2025-10-29

3-fluoro-5-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-fluoro-5-methoxypicolinic acid
- 3-fluoro-5-methoxypyridine-2-carboxylic acid
- 3-Fluoro-5-methoxy-pyridine-2-carboxylic acid
- 1227511-52-5
- 2-Pyridinecarboxylic acid, 3-fluoro-5-methoxy-
- AKOS025396399
- SB32020
- 3-FLUORO-5-METHOXYPICOLINICACID
- DTXSID40737964
- SY212501
- EN300-310862
- Z1255367222
- SCHEMBL10328688
- DB-331297
- AS-41227
- MFCD16611229
- 5-Methoxy-3-fluoropicolinic acid
- CS-0442839
- MDL： MFCD16611229
- Inchi： 1S/C7H6FNO3/c1-12-4-2-5(8)6(7(10)11)9-3-4/h2-3H,1H3,(H,10,11)
- InChI Key： MMHJUFRNPHWXOP-UHFFFAOYSA-N
- SMILES： FC1C(C(=O)O)=NC=C(C=1)OC

Computed Properties

Exact Mass: 171.03317122g/mol
Monoisotopic Mass: 171.03317122g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 59.4Å²

3-fluoro-5-methoxypyridine-2-carboxylic acid Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1244-1g	3-Fluoro-5-methoxy-pyridine-2-carboxylic acid	1227511-52-5	97%	1g	8463.46CNY	2021-05-07
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